Cas no 1361599-87-2 (Dimethyl-[3-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine)

• Product Name: Dimethyl-[3-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine
• CAS No: 1361599-87-2
• MF: C₁₄H₁₄Cl₃N
• MW: 302.626660823822
• CID: 4965963
• Update Time: 2025-06-10

Dimethyl-[3-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-[3-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine

• Inchi： 1S/C14H14Cl3N/c1-18(2)11-5-3-4-9(6-11)10-7-12(15)14(17)13(16)8-10/h3-7,10H,8H2,1-2H3
• InChI Key： MLTNYBCJWQUMDT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C2C=CC=C(C=2)N(C)C)C1)Cl)Cl

Computed Properties

• Exact Mass: 301.019183 g/mol
• Monoisotopic Mass: 301.019183 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 3.2
• Molecular Weight: 302.6

Additional information on Dimethyl-[3-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine

Comprehensive Analysis of Dimethyl-[3-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine (CAS No. 1361599-87-2)

The compound Dimethyl-[3-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine (CAS No. 1361599-87-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This article delves into the chemical characteristics, synthesis methods, and emerging uses of this compound, while also addressing frequently asked questions and trending topics in the field of organic chemistry.

Chemically, Dimethyl-[3-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine belongs to the class of aromatic amines with a trichlorocyclohexadienyl substituent. The presence of three chlorine atoms on the cyclohexadienyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers have explored its utility in the development of advanced materials, including liquid crystals and polymers, due to its planar structure and electron-rich nature.

One of the most searched questions regarding this compound is: "What are the applications of Dimethyl-[3-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine in material science?" Recent studies suggest that its derivatives exhibit promising optical and electronic properties, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to form stable charge-transfer complexes has also been investigated for potential use in sensors and catalysts.

The synthesis of Dimethyl-[3-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine typically involves a multi-step process, starting with the chlorination of a phenylamine precursor followed by dimethylation. Optimizing the yield and purity of this compound remains a hot topic in synthetic chemistry forums, with many researchers sharing protocols for improved efficiency. Environmental considerations, such as reducing halogenated waste, are also frequently discussed in relation to its production.

Another trending topic is the "safety profile of CAS No. 1361599-87-2". While this compound is not classified as hazardous under standard regulations, proper handling protocols are recommended due to its halogenated structure. Material Safety Data Sheets (MSDS) for this compound emphasize the use of personal protective equipment (PPE) during laboratory work, reflecting the growing emphasis on workplace safety in chemical research.

In the pharmaceutical sector, derivatives of Dimethyl-[3-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine have shown interesting biological activities, though this remains an area of ongoing research. The compound's structural similarity to certain pharmacophores has led to investigations into its potential as a building block for drug discovery programs, particularly in the development of novel antimicrobial agents.

The analytical characterization of this compound typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods are crucial for quality control in industrial applications, where purity standards are strictly maintained. Recent advancements in analytical technology have made it possible to detect and quantify trace impurities with greater accuracy than ever before.

From an industrial perspective, the global market for specialty chemicals like Dimethyl-[3-(3,4,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine is experiencing steady growth. Manufacturers are increasingly focusing on sustainable production methods and green chemistry principles to meet both regulatory requirements and consumer demand for environmentally friendly products. This shift has led to innovations in catalytic processes and solvent selection for the compound's synthesis.

Looking ahead, research into CAS No. 1361599-87-2 and its derivatives continues to expand. The compound's versatility makes it a subject of interest across multiple disciplines, from materials science to medicinal chemistry. As analytical techniques improve and synthetic methods become more efficient, we can expect to see new applications emerge for this interesting molecule in the coming years.